Cas no 187-53-1 (Furo[3,2-b]furan-3,6-imine(8CI,9CI))

• Product Name: Furo[3,2-b]furan-3,6-imine(8CI,9CI)
• CAS No: 187-53-1
• MF: C₆H₃NO₂
• MW: 121.093521356583
• CID: 117316
• PubChem ID: 45092504
• Update Time: 2025-04-18

Furo[3,2-b]furan-3,6-imine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]furan-3,6-imine(8CI,9CI)
• 187-53-1

• Inchi： 1S/C6H3NO2/c1-3-5-6(8-1)4(7-3)2-9-5/h1-2,7H
• InChI Key： ZVUCRCZTXIXTBN-UHFFFAOYSA-N
• SMILES： O1C=C2C3=C1C(=CO3)N2

Computed Properties

• Exact Mass: 121.01639
• Monoisotopic Mass: 121.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.07